Cas no 88323-87-9 (1-(Dimethyl-1,3-thiazol-5-yl)ethan-1-one Hydrochloride)

• Product Name: 1-(Dimethyl-1,3-thiazol-5-yl)ethan-1-one Hydrochloride
• CAS No: 88323-87-9
• MF: C₇H₁₀ClNOS
• MW: 191.678399562836
• CID: 637238
• PubChem ID: 12429409
• Update Time: 2025-11-04

1-(Dimethyl-1,3-thiazol-5-yl)ethan-1-one Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2,4-dimethyl-5-thiazolyl)-, hydrochloride
• 1-(2,4-dimethyl-1,3-thiazol-5-yl)ethanone,hydrochloride
• DTXSID70497887
• 1-(dimethyl-1,3-thiazol-5-yl)ethan-1-one hydrochloride
• 1-(dimethyl-1,3-thiazol-5-yl)ethan-1-onehydrochloride
• CS-0256787
• MFCD08568503
• EN300-65206
• 1-(2,4-DIMETHYL-1,3-THIAZOL-5-YL)ETHANONE HYDROCHLORIDE
• 1-(2,4-dimethyl-1,3-thiazol-5-yl)ethanone;hydrochloride
• 1-(2,4-Dimethyl-1,3-thiazol-5-yl)ethan-1-one--hydrogen chloride (1/1)
• AKOS016367366
• 1-(2,4-dimethyl-1,3-thiazol-5-yl)ethan-1-one hydrochloride
• 88323-87-9
• 1-(Dimethyl-1,3-thiazol-5-yl)ethan-1-one Hydrochloride

• Inchi： 1S/C7H9NOS.ClH/c1-4-7(5(2)9)10-6(3)8-4;/h1-3H3;1H
• InChI Key： WBTJKCIOSUDCFP-UHFFFAOYSA-N
• SMILES： Cl.S1C(C)=NC(C)=C1C(C)=O

Computed Properties

• Exact Mass: 191.0171628g/mol
• Monoisotopic Mass: 191.0171628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2Ų

Additional information on 1-(Dimethyl-1,3-thiazol-5-yl)ethan-1-one Hydrochloride

1-(Dimethyl-1,3-thiazol-5-yl)ethan-1-one Hydrochloride (CAS No. 88323-87-9): A Comprehensive Overview

1-(Dimethyl-1,3-thiazol-5-yl)ethan-1-one Hydrochloride (CAS No. 88323-87-9) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as DMTAE-HCl in scientific literature, belongs to the class of thiazole derivatives, which are known for their diverse biological activities. The hydrochloride salt form of this compound enhances its solubility and stability, making it a preferred choice for various applications.

The molecular structure of 1-(Dimethyl-1,3-thiazol-5-yl)ethan-1-one Hydrochloride features a thiazole ring substituted with dimethyl groups and an acetyl moiety. This unique configuration contributes to its reactivity and functional versatility. Researchers have explored its potential as a building block in organic synthesis, particularly in the development of novel heterocyclic compounds with potential therapeutic benefits.

In recent years, the demand for thiazole-based compounds like DMTAE-HCl has surged due to their relevance in drug discovery and medicinal chemistry. The compound's ability to interact with biological targets has made it a subject of interest in studies related to anti-inflammatory, antimicrobial, and anticancer agents. Its hydrochloride salt form further improves its bioavailability, a critical factor in pharmaceutical applications.

One of the key advantages of 1-(Dimethyl-1,3-thiazol-5-yl)ethan-1-one Hydrochloride is its compatibility with various synthetic protocols. Chemists have successfully utilized it in multicomponent reactions and catalytic processes, yielding high-purity products with excellent yields. This adaptability makes it a valuable reagent in both academic and industrial research settings.

The compound's CAS No. 88323-87-9 is frequently searched in scientific databases, reflecting its importance in contemporary research. Users often inquire about its physical and chemical properties, such as melting point, solubility, and spectral data. These details are crucial for researchers aiming to incorporate DMTAE-HCl into their experiments. Additionally, questions about its safety profile and handling precautions are common, underscoring the need for accurate and accessible information.

From a market perspective, 1-(Dimethyl-1,3-thiazol-5-yl)ethan-1-one Hydrochloride is available through specialized chemical suppliers who cater to the pharmaceutical and biotechnology sectors. Its pricing and availability can vary based on purity grades and batch sizes, making it essential for buyers to source it from reputable vendors. The compound's role in high-throughput screening and lead optimization further drives its demand in the research community.

In conclusion, 1-(Dimethyl-1,3-thiazol-5-yl)ethan-1-one Hydrochloride (CAS No. 88323-87-9) represents a versatile and valuable compound in modern chemistry. Its applications span from drug development to material science, highlighting its broad utility. As research continues to uncover new potentials for thiazole derivatives, compounds like DMTAE-HCl will remain at the forefront of scientific innovation.